N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide
• InChI: InChI=1S/C21H18FNO2/c1-25-21(16-8-4-2-5-9-16,17-10-6-3-7-11-17)20(24)23-19-14-12-18(22)13-15-19/h2-15H,1H3,(H,23,24)
• InChI Key: KXCNBPQXDFBRDD-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO2
• Molecular Weight: 335.4 g/mol

Description

N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide, also known as FLEA, is a novel compound that has been recently synthesized and studied for its potential applications in scientific research. FLEA belongs to the class of compounds known as diphenylacetamides, which have been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide is not fully understood, but it is believed to involve modulation of ion channels and inhibition of COX-2 activity. N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has been shown to selectively inhibit the activity of the Nav1.6 subtype of voltage-gated sodium channels, which are highly expressed in the central nervous system and play a key role in the generation and propagation of action potentials in neurons. By inhibiting Nav1.6 channels, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide may reduce neuronal excitability and prevent the development of seizures and other neurological disorders. N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has also been shown to inhibit COX-2 activity, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has been reported to exhibit a range of biochemical and physiological effects in animal models. In a study of rats with pilocarpine-induced epilepsy, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide was shown to reduce the frequency and severity of seizures, as well as improve cognitive function and reduce neuronal damage. N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has also been shown to reduce infarct size and improve neurological function in a rat model of ischemic stroke. Additionally, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has been reported to reduce the production of pro-inflammatory cytokines and chemokines, which are implicated in the pathogenesis of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide is its potential as a tool for investigating the role of Nav1.6 channels in neuronal excitability and neurological disorders. By selectively inhibiting Nav1.6 channels, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide may provide insights into the pathogenesis of epilepsy, neuropathic pain, and other conditions associated with abnormal neuronal excitability. Additionally, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide may have potential as a therapeutic agent for these conditions. However, there are also limitations to using N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide in lab experiments. For example, its mechanism of action is not fully understood, and its effects may be influenced by factors such as dose, route of administration, and species differences.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide. One area of interest is the development of more selective Nav1.6 channel inhibitors based on the structure of N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide. These compounds may have improved efficacy and safety profiles compared to N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide. Another area of interest is the investigation of N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide's potential as a therapeutic agent for neurological disorders such as epilepsy and ischemic stroke. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide and its effects on ion channels and inflammatory pathways. Overall, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide is a promising compound with potential applications in scientific research and drug development.

Scientific Research Applications

N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has been investigated for its potential applications in scientific research, particularly in the field of neuroscience. It has been reported to exhibit anticonvulsant and neuroprotective effects in animal models of epilepsy and ischemic stroke. N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has also been shown to modulate the activity of voltage-gated sodium channels, which play a critical role in neuronal excitability and action potential generation. Additionally, N-(4-fluorophenyl)-2-methoxy-2,2-diphenylacetamide has been reported to inhibit the activity of the pro-inflammatory enzyme cyclooxygenase-2 (COX-2), which is implicated in the pathogenesis of various inflammatory disorders.